Cas no 13421-13-1 (4-Chloro-2-iodobenzoic acid)

• Product Name: 4-Chloro-2-iodobenzoic acid
• CAS No: 13421-13-1
• MF: C₇H₄ClIO₂
• MW: 282.462933540344
• MDL: MFCD00060676
• CID: 49229
• PubChem ID: 24879847
• Update Time: 2025-11-02

4-Chloro-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-iodobenzoic acid
• 2-iodo-4-chlorobenzoic acid
• 4-Chlor-2-jod-benzoesaeure
• BUTTPARK 100\07-49
• Benzoic acid,4-chloro-2-iodo-
• 2-Iodo-4-chlorobenzoicacid
• NISTC13421131
• 4-Chloro-2-iodobenzoic acid 97%
• 4-Chloro-2-iodobenzoicacid
• 4-Chloro-2-iodo-benzoic acid
• Benzoic acid, 4-chloro-2-iodo-
• LRRDANNSUCQNDU-UHFFFAOYSA-N
• PubChem4018
• KSC519A3P
• SBB064625
• CL8112
• TRA0073178
• RP
• EN300-39537
• AM20061155
• SY034455
• SCHEMBL499643
• J-006500
• AC-26021
• Z239685216
• AB01330739-02
• AKOS000137899
• A20214
• 13421-13-1
• C2604
• J-514952
• 4-Chloro-2-iodobenzoic acid, 97%
• MFCD00060676
• DTXSID20158597
• GS-3484
• CS-W008018
• FT-0600359
• NCGC00338306-01
• DTXCID2081088

• MDL： MFCD00060676
• Inchi： 1S/C7H4ClIO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• InChI Key： LRRDANNSUCQNDU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 281.89400
• Monoisotopic Mass: 281.89445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 2.077
• Melting Point: 163-167 °C (lit.)
• Boiling Point: 343.8°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.673
• PSA: 37.30000
• LogP: 2.64280
• Solubility: Not available

4-Chloro-2-iodobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Chloro-2-iodobenzoic acid

4-Chloro-2-iodobenzoic Acid (CAS No. 13421-13-1): Properties, Applications, and Market Insights

4-Chloro-2-iodobenzoic acid (CAS No. 13421-13-1) is a halogen-substituted benzoic acid derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure featuring both chloro and iodo substituents, serves as a versatile building block in organic synthesis. Researchers frequently search for "4-Chloro-2-iodobenzoic acid synthesis" or "13421-13-1 applications," reflecting its importance in modern chemistry.

The physicochemical properties of 4-Chloro-2-iodobenzoic acid make it particularly valuable. With a molecular formula of C₇H₄ClIO₂ and a molecular weight of 282.46 g/mol, this white to off-white crystalline powder exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point typically ranges between 180-185°C, making it stable under various laboratory conditions. These characteristics contribute to its popularity in searches such as "4-Chloro-2-iodobenzoic acid solubility" and "halogenated benzoic acid derivatives."

In pharmaceutical applications, 4-Chloro-2-iodobenzoic acid serves as a crucial intermediate for developing novel drug candidates. The presence of both halogen atoms allows for diverse chemical modifications, enabling the creation of compounds with potential biological activity. Recent studies exploring "iodobenzoic acid derivatives in medicine" highlight its role in developing anti-inflammatory and antimicrobial agents. The compound's structural features make it particularly interesting for researchers investigating "halogen bonding in drug design," a trending topic in medicinal chemistry.

The chemical synthesis applications of 4-Chloro-2-iodobenzoic acid are equally impressive. It frequently appears in searches related to "cross-coupling reactions" and "palladium-catalyzed transformations." The iodine substituent makes this compound particularly valuable in Suzuki-Miyaura and other transition metal-catalyzed coupling reactions, which are fundamental to creating complex organic molecules. Many synthetic chemists search for "iodoarene coupling partners" when designing new synthetic routes.

From a market perspective, the demand for 4-Chloro-2-iodobenzoic acid has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Analytical reports tracking "halogenated benzoic acid market trends" indicate increasing interest in this compound, especially for research applications. The global market for such intermediates continues to expand, driven by the growing need for novel chemical entities in drug discovery programs.

Recent advancements in green chemistry have also impacted research involving 4-Chloro-2-iodobenzoic acid. Scientists are increasingly searching for "eco-friendly synthesis of halogenated aromatics" and "sustainable methods for iodo-compounds." These trends reflect the chemical industry's shift toward more environmentally responsible practices while maintaining the utility of important intermediates like 4-Chloro-2-iodobenzoic acid.

Quality control and analytical characterization of 4-Chloro-2-iodobenzoic acid remain crucial topics, as evidenced by frequent searches for "HPLC analysis of halogenated benzoic acids" and "spectroscopic identification of CAS 13421-13-1." Modern analytical techniques including NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography are essential for verifying the purity and identity of this compound, especially when used in sensitive applications.

In material science applications, researchers have explored 4-Chloro-2-iodobenzoic acid as a potential building block for advanced materials. The compound's ability to participate in various chemical transformations makes it interesting for creating functional materials with specific properties. This has led to increased interest in searches like "halogenated aromatics in material design" and "iodo-substituted molecular scaffolds."

The storage and handling of 4-Chloro-2-iodobenzoic acid follows standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken, as indicated by searches for "safe handling of iodobenzoic acids." The compound should be stored in a cool, dry place, protected from light to maintain stability over extended periods.

Looking toward the future, 4-Chloro-2-iodobenzoic acid continues to be an important compound in chemical research. Its versatility ensures ongoing relevance in pharmaceutical development, synthetic methodology, and materials science. As research trends evolve, this compound will likely maintain its position as a valuable tool for chemists exploring new frontiers in molecular design and synthesis.